Cas no 2877763-99-8 (N-({4-fluoro-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methyl)-2,2-dimethylpropanamide)

• Product Name: N-({4-fluoro-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methyl)-2,2-dimethylpropanamide
• CAS No: 2877763-99-8
• MF: C₁₆H₂₆FN₃OS
• MW: 327.460546016693
• CID: 5309601
• PubChem ID: 165432033
• Update Time: 2025-05-30

N-({4-fluoro-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887283
• F6822-3341
• 2877763-99-8
• N-({4-fluoro-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methyl)-2,2-dimethylpropanamide

• Inchi： 1S/C16H26FN3OS/c1-12-19-13(10-22-12)9-20-7-5-16(17,6-8-20)11-18-14(21)15(2,3)4/h10H,5-9,11H2,1-4H3,(H,18,21)
• InChI Key： SCJAPPPRQOJITK-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CN1CCC(CNC(C(C)(C)C)=O)(CC1)F

Computed Properties

• Exact Mass: 327.17806180g/mol
• Monoisotopic Mass: 327.17806180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.5Ų

Additional information on N-({4-fluoro-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methyl)-2,2-dimethylpropanamide

N-({4-fluoro-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methyl)-2,2-dimethylpropanamide: A Comprehensive Overview

The compound with CAS No 2877763-99-8, known as N-({4-fluoro-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methyl)-2,2-dimethylpropanamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug discovery and development.

The molecular structure of this compound is characterized by a piperidine ring substituted with a fluorine atom and a thiazole moiety. The piperidine ring serves as a key structural component, providing a rigid framework that enhances the compound's stability and bioavailability. The thiazole group, which is attached to the piperidine via a methylene bridge, introduces additional electronic and steric effects that can influence the compound's interactions with biological targets.

Recent studies have highlighted the importance of N-substituted amides like this compound in modulating the pharmacokinetic properties of drugs. The 2,2-dimethylpropanamide group in this molecule contributes to its lipophilicity, which is crucial for permeation across biological membranes. This feature makes the compound a promising candidate for drug delivery systems that require efficient uptake into target tissues.

One of the most exciting developments involving this compound is its potential role in the treatment of central nervous system disorders. Researchers have explored its ability to act as a modulator of ion channels and neurotransmitter receptors, which are critical targets for therapeutic intervention in conditions such as epilepsy and chronic pain. The fluorine substitution on the piperidine ring has been shown to enhance the compound's selectivity for these targets, reducing off-target effects and improving efficacy.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its unique structure makes it an ideal building block for creating libraries of compounds with diverse pharmacological profiles. The thiazole moiety, in particular, has been recognized for its versatility in forming hydrogen bonds and π-interactions with biological macromolecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets with unprecedented accuracy. These studies have revealed that the molecular geometry and electronic distribution of the compound are well-suited for interactions with G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the piperidine ring through intramolecular cyclization and the subsequent functionalization with the thiazole group via nucleophilic substitution reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate these steps while maintaining high yields and purity.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low acute toxicity when administered at therapeutic doses. However, further investigations are required to assess its long-term effects on organ systems and potential for bioaccumulation.

In conclusion, N-({4-fluoro-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methyl)-2,2-dimethylpropanamide represents a cutting-edge chemical entity with wide-ranging applications in drug discovery and development. Its unique structure, combined with recent advances in chemical synthesis and computational modeling, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.